N-([2,4'-bipyridin]-4-ylmethyl)-2-phenoxypropanamide

• IUPAC Name: 2-phenoxy-N-[(2-pyridin-4-ylpyridin-4-yl)methyl]propanamide
• InChI: InChI=1S/C20H19N3O2/c1-15(25-18-5-3-2-4-6-18)20(24)23-14-16-7-12-22-19(13-16)17-8-10-21-11-9-17/h2-13,15H,14H2,1H3,(H,23,24)
• InChI Key: IQZDTXUYAXGCFY-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1=CC(=NC=C1)C2=CC=NC=C2)OC3=CC=CC=C3
• Molecular Formula: C20H19N3O2
• Molecular Weight: 333.4 g/mol

Description

The description of a compound typically includes its molecular formula, structure, and the class of compounds it belongs to. For example, it might be a derivative of bipyridine, which is a class of compounds containing two pyridine rings.

Synthesis Analysis

The synthesis of a compound involves the chemical reactions used to produce it. This could involve various techniques such as condensation reactions or nucleophilic aromatic substitution.

Molecular Structure Analysis

The molecular structure of a compound can be analyzed using various techniques such as X-ray diffraction, nuclear magnetic resonance (NMR), and mass spectrometry.

Chemical Reactions Analysis

This involves studying the reactions the compound can undergo. This can be determined by its functional groups and the conditions under which it reacts.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, solubility, optical properties, and reactivity. These can be determined through various experimental techniques.

Mechanism of Action

Target of Action

A structurally similar compound, n-{2’-[(4-fluorophenyl)amino]-4,4’-bipyridin-2-yl}-4-methoxycyclohexanecarboxamide, has been reported to target the mitogen-activated protein kinase 10 . This kinase plays a crucial role in various cellular processes, including proliferation, differentiation, and apoptosis .

Biochemical Pathways

Given the potential target of this compound, it may influence pathways regulated by the mitogen-activated protein kinase 10 . These could include pathways involved in cell growth, differentiation, and apoptosis.

Pharmacokinetics

Pharmacokinetics generally involves four main disposition processes: absorption, distribution, metabolism, and excretion . These processes determine drug exposure in the body and therefore pharmacological effects

Result of Action

Given its potential target, it may influence cellular processes such as proliferation, differentiation, and apoptosis

Action Environment

Environmental factors can significantly influence a compound’s action, efficacy, and stability. Factors such as temperature, pH, and the presence of other compounds can affect the compound’s stability and its interaction with its target . .

Safety and Hazards

The safety and hazards of a compound are typically determined through toxicological studies. Material safety data sheets (MSDS) provide information on handling, storage, and disposal.